Cas no 1432681-22-5 (3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride)

• Product Name: 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride
• CAS No: 1432681-22-5
• MF: C₈H₉BrClF₂NO
• MW: 288.516967535019
• CID: 4599629
• PubChem ID: 71758264
• Update Time: 2025-05-24

3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [3-bromo-2-(difluoromethoxy)phenyl]methanamine hydrochloride
• 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride

• Inchi： 1S/C8H8BrF2NO.ClH/c9-6-3-1-2-5(4-12)7(6)13-8(10)11;/h1-3,8H,4,12H2;1H
• InChI Key： IFSHKDOSHZWRKX-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CC=1CN)Br)C(F)F.Cl

3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride

Comprehensive Overview of 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride (CAS No. 1432681-22-5)

3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride (CAS No. 1432681-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethoxy functional groups, is widely studied for its potential applications in drug discovery and material science. The presence of these functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure, featuring a phenylmethanamine backbone, allows for versatile modifications, enabling researchers to explore its utility in developing novel therapeutic agents. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in targeting neurological and metabolic disorders. The hydrochloride salt form improves its solubility, facilitating its use in various experimental protocols.

In the context of current trends, 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride aligns with the growing demand for fluorinated compounds in medicinal chemistry. Fluorination is a key strategy to enhance drug stability and bioavailability, a topic frequently searched by researchers and industry professionals. Additionally, the compound's brominated moiety is of interest in the development of halogen-bonded materials, a cutting-edge area in material science.

From an SEO perspective, terms like "difluoromethoxy phenylmethanamine synthesis", "bromo-substituted amine applications", and "CAS 1432681-22-5 uses" are highly relevant. These keywords reflect common queries from scientists seeking detailed information about this compound. Its potential as a building block for high-value chemicals further underscores its importance in industrial and academic settings.

Another notable aspect of 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride is its compatibility with modern green chemistry principles. Researchers are increasingly exploring eco-friendly synthetic routes for such compounds, addressing sustainability concerns in chemical manufacturing. This aligns with global trends toward environmentally friendly processes, a topic widely discussed in scientific forums and publications.

In summary, 3-bromo-2-(difluoromethoxy)phenylmethanamine hydrochloride (CAS No. 1432681-22-5) represents a promising candidate for diverse applications, from pharmaceuticals to advanced materials. Its unique structural features and adaptability make it a subject of ongoing research, with potential breakthroughs on the horizon. For researchers and industry professionals, understanding its properties and applications is essential for leveraging its full potential.